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Compound of Interest

Compound Name: tert-Butyl peroxybenzoate

Cat. No.: B1203932 Get Quote

This technical guide provides an in-depth analysis of the safety data sheet (SDS) for tert-Butyl
peroxybenzoate (TBPB), a widely used organic peroxide in polymerization processes.[1][2][3]

The following sections detail its properties, hazards, and the necessary safety protocols for

handling, storage, and emergency situations, tailored for researchers, scientists, and drug

development professionals.

Chemical and Physical Properties
tert-Butyl peroxybenzoate is a colorless to slightly yellow liquid with a mild aromatic odor.[3]

[4][5] It is primarily utilized as a radical initiator for the polymerization of monomers like styrene

and acrylics and as a curing agent for resins.[1][6]
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Property Value Source

CAS Number 614-45-9 [1][7]

Molecular Formula C₁₁H₁₄O₃ [3]

Molecular Weight 194.25 g/mol [5]

Appearance Colorless to light yellow liquid [4][5]

Odor Mild, weakly aromatic [4][5]

Melting Point 8 to 11 °C (46.4 to 52 °F) [8]

Boiling Point
75 - 76 °C (167 - 169 °F) at 0.3

hPa
[8]

Flash Point
> 60 to 93.4 °C (> 140 to 200.1

°F)
[3][5][7]

Density 1.021 - 1.04 g/cm³ at 20-25 °C [5][9]

Vapor Pressure 0.33 mmHg at 50 °C (122 °F) [5]

Water Solubility 1.18 g/L; Insoluble [3][5][10]

Log Partition Coefficient (n-

octanol/water)
3.0

Toxicological Data
tert-Butyl peroxybenzoate is harmful if inhaled and can cause skin irritation and allergic

reactions.[6][10][11]
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Endpoint Species Route Value Source

LD50 Rat (female) Oral > 2,000 mg/kg [10]

LD50
Rat

(male/female)
Dermal > 2,000 mg/kg [10]

LC50
Rat

(male/female)
Inhalation (4h) 1.01 - 4.9 mg/L [10]

NOAEL (90-day

repeated dose)

Rat

(male/female)
Oral 30 mg/kg

Aquatic Toxicity

(LC50, 96h)

Danio rerio

(zebra fish)
- 1.6 mg/L [11]

Aquatic Toxicity

(EC50, static

test)

Daphnia magna

(Water flea)
- Not specified [11]

Health Effects:

Acute: Contact can irritate the skin, eyes, nose, and throat.[2][4][7] Prolonged exposure may

lead to headaches.[4]

Chronic: The substance may cause genetic mutations, and all contact should be minimized.

[4] Further studies are needed to determine its potential for causing cancer or reproductive

harm.[4] It may cause an allergic skin reaction.[6]

Fire and Explosion Hazard Data
TBPB is an organic peroxide (Type C) and a flammable, reactive chemical that poses a

significant fire and explosion hazard.[4][6] Heating may cause a fire, and it can explode if

exposed to shock, friction, heat, or other sources of ignition.[4][7][10]
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Hazard Data Value / Information Source

Classification Organic Peroxide Type C [6][11]

Decomposition Temperature 60 - 80 °C [1]

Self-Accelerating

Decomposition Temperature

(SADT)

60 °C (Storage must not

exceed 55 °C)
[7]

Incompatible Materials

Strong oxidizing agents,

reducing agents, acids, bases,

amines, transition metal salts,

sulfur compounds, rust, ash,

dusts, and combustible

materials.[4][6]

Hazardous Decomposition

Products

Carbon monoxide, carbon

dioxide, benzoic acid, acetone,

and benzene.[8]

Suitable Extinguishing Agents

Dry chemical, CO₂, water

spray, or alcohol/polymer

foam.[4]

Firefighting Notes

Use water spray to cool fire-

exposed containers.[4]

Containers may explode in a

fire.[4] Poisonous gases are

produced during a fire.[4]

Experimental Protocols
The toxicological and ecotoxicological data presented in the safety data sheets are derived

from standardized testing protocols, primarily those established by the Organisation for

Economic Co-operation and Development (OECD).

OECD Test Guideline 423: Acute Oral Toxicity - Acute Toxic Class Method: This method is

used to estimate the acute oral toxicity of a substance. It involves a stepwise procedure with

the use of a minimal number of animals. The substance is administered orally to a group of
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animals at one of the defined dose levels. The animals are observed for signs of toxicity and

mortality over a period of time, typically 14 days. The outcome of the test allows for the

classification of the substance into a specific toxicity class.

OECD Test Guideline 402: Acute Dermal Toxicity: This guideline assesses the potential for a

substance to cause toxicity when applied to the skin. A single dose of the substance is

applied to the shaved skin of several experimental animals (typically rats or rabbits). The

animals are observed for up to 14 days for signs of toxicity, including skin irritation, and for

mortality. This test helps determine the LD50 value for dermal exposure.

OECD Test Guideline 436: Acute Inhalation Toxicity - Acute Toxic Class (ATC) Method: This

protocol is designed to assess the toxicity of a substance upon inhalation. Animals are

exposed to the substance (as a gas, vapor, or aerosol) for a defined period, usually 4 hours,

in an inhalation chamber. A stepwise procedure is used where the results of one step

determine the dose for the next. Observations for toxicity and mortality are made for up to 14

days post-exposure to determine the LC50.

OECD Test Guideline 203: Fish, Acute Toxicity Test: This test evaluates the acute toxicity of

chemicals to fish. Fish are exposed to the test substance in their water for a period of 96

hours. The mortality of the fish is recorded at 24, 48, 72, and 96 hours, and the concentration

that is lethal to 50% of the test fish (LC50) is determined.

OECD Test Guideline 117: Partition Coefficient (n-octanol/water), HPLC Method: This

guideline describes a method for determining the n-octanol/water partition coefficient (Log P)

using high-performance liquid chromatography (HPLC). The retention time of the test

substance on a stationary phase is compared to that of reference compounds with known

Log P values. This provides a measure of the substance's hydrophobicity and potential for

bioaccumulation.

Hazard Relationships and Workflows
Visual representations of hazard relationships and safety workflows are critical for ensuring

laboratory safety.
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Figure 1: Hazard relationship diagram for tert-Butyl peroxybenzoate.
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Figure 2: Safe handling workflow for tert-Butyl peroxybenzoate.
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Figure 3: Emergency response workflow for spills and exposures.
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Work in a well-ventilated area, preferably within a chemical fume hood.[7]

Wear appropriate personal protective equipment (PPE), including gloves, goggles, and

protective clothing.[1][2][4]

Use spark-proof tools and explosion-proof equipment.[6][7]

Ground and bond containers during material transfer to prevent static discharge.[6][7]

Avoid contact with skin, eyes, and clothing.[7]

Keep the chemical away from heat, sparks, open flames, and other ignition sources.[4][6][10]

Storage:

Store in a cool, dry, well-ventilated area away from sunlight and incompatible materials.[1][4]

[7]

The ideal storage temperature is below 25-30°C to prevent decomposition.[1][6]

Storage buildings should be designed to not exceed the maximum prescribed temperature

limit.[6]

Keep containers tightly closed.[4][7]

Do not store with combustible materials, oxidizing agents, or reducing agents.[4]

Emergency Measures
Spills and Leaks:

Evacuate personnel from the area.[4]

Eliminate all ignition sources.[5][6]

Cover the spill with inert, non-combustible material such as dry lime, sand, or soda ash.[4][5]

Do not use organic absorbents like sawdust.[12]
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Place the absorbed material into loosely covered containers for disposal as hazardous

waste.[4][5]

Ventilate and wash the area after cleanup is complete.[4]

First Aid:

Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration or oxygen and seek immediate medical attention.[7][10]

Skin Contact: Immediately wash the affected area with plenty of water.[4] Remove

contaminated clothing and wash it before reuse.[7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[7] Seek

medical aid.[7]

Ingestion: Do not induce vomiting.[7] If the person is conscious, give them water to drink.[10]

Seek immediate medical attention.[7][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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